2-butyl-1H-imidazo[4,5-b]pyridine

• IUPAC Name: 2-butyl-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C10H13N3/c1-2-3-6-9-12-8-5-4-7-11-10(8)13-9/h4-5,7H,2-3,6H2,1H3,(H,11,12,13)
• InChI Key: HLVIJINGDIXEEV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2=C(N1)C=CC=N2
• Molecular Formula: C10H13N3
• DSSTOX Substance ID: DTXSID90499429
• Molecular Weight: 175.23 g/mol
• CAS RN: 68175-10-0

Description

2-Butyl-1H-imidazo[4,5-b]pyridine is a heterocyclic compound with a fused ring system. It combines an imidazole ring with a pyridine moiety. The structural resemblance between imidazopyridines and purines has prompted extensive biological investigations to assess their therapeutic significance. These compounds play crucial roles in various disease conditions, including central nervous system disorders, inflammation, and cancer.

2.

Synthesis Analysis

Several synthetic approaches exist for producing imidazo[4,5-b]pyridines. The most popular methods involve condensation–dehydration reactions of pyridine-2,3-diamine or pyridine-3,4-diamine with carboxylic acids (or their equivalents) and condensation with aldehydes under oxidative conditions.

Synthesis routes and methods I

Procedure details

A mixture of 2-amino-3,5-dinitropyridine (5.32 g, 28.9 mmol), THF (100 mL), methanol (250 mL) and Raney-nickel (3 mL of a 1:1 suspension in H2O) was stirred under H2 (1 atm.) was stirred for 5 h. The reaction mixture was quickly filtered into a receiving flask containing 5 mL of conc. HCl and the solvent was removed in vacuo at r.t. To this crude 2,3,5-triaminopyridine.HCl was added valetic acid (9.43 mL, 86.7 mmol) and polyphosphoric acid (100 mL) and this mixture was heated to 95° C. for 6 h. The warmed mixture was poured into stirred ice-H2O (200 mL) and this mixture was cooled and neutralized (to pH 4) by the addition of conc. NH4OH. Extraction with EtOAc (3×75 mL), concentration, and purification (SiO2, 5% MeOH/EtOAc) gave 6-[(1-oxopentyl)amino)]-2-butylimidazo[4,5-b]pyridine as a solid. Step 3: Preparation of 2-butyl-3-[2'-(N-tert-butylaminosulfonyl)[1,1']-biphenyl-4-yl]methyl-6-[(1-oxopentyl)amino)]-3H-imidazo[4,5-b]pyridine

Synthesis routes and methods II

Procedure details

A mixture of valeric acid (5.50 mL, 50.4 mmol), 2,3-diaminopyridine (5.0 g, 45.8 mmol), and polyphosphoric acid (50 g) was heated to 100° C. with stirring for 5 hours. Basification (NH4OH), extraction (EtOAc, 4×20 mL), drying (K2CO3), and concentration gave 7.61 g (95%) of the title compound as an amorphous tan solid which was judged pure by 1H NMR and tlc (mp ca 80° C. without recrystallization).